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Introduction

ES9-17 is a potent and specific small molecule inhibitor of clathrin-mediated endocytosis
(CME). It functions by targeting the clathrin heavy chain (CHC), a key protein involved in the
formation of clathrin-coated pits at the plasma membrane. As an analog of Endosidin9 (ES9),
ES9-17 offers the significant advantage of inhibiting CME without inducing the cytoplasmic
acidification observed with its parent compound, making it a more specific tool for studying
endocytic pathways.[1][2] This document provides detailed protocols for the use of ES9-17 in
cell culture experiments, guidelines for data interpretation, and a summary of its effects on
cellular processes.

Mechanism of Action

ES9-17 selectively inhibits the function of the clathrin heavy chain, a crucial component of the
protein coat that drives the invagination of the plasma membrane to form endocytic vesicles. By
interfering with CHC, ES9-17 effectively blocks the internalization of cargo that relies on the
clathrin-mediated pathway. This process is fundamental for various cellular functions, including
nutrient uptake, receptor signaling, and synaptic vesicle recycling.
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Below is a diagram illustrating the key stages of clathrin-mediated endocytosis and the point of
inhibition by ES9-17.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Culture]. BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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